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Compound of Interest

Compound Name: Di-p-tolylmethane

CAS No.: 4957-14-6

Cat. No.: B1294649

Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

structural validation of di-p-tolylmethane using a suite of spectroscopic techniques. This guide

provides a comparative analysis with its structural isomers and a related compound, supported

by experimental data and detailed methodologies.

The precise structural elucidation of a chemical compound is a cornerstone of chemical

research and drug development. Spectroscopic methods provide a powerful, non-destructive

means to probe the molecular architecture and confirm the identity of a synthesized or isolated

compound. This guide focuses on the validation of the di-p-tolylmethane structure, comparing

its spectroscopic fingerprint with those of its isomers, di-o-tolylmethane and di-m-tolylmethane,

as well as the parent compound, diphenylmethane.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data obtained for di-p-tolylmethane
and its comparators.

Table 1: ¹H NMR Spectroscopic Data (Predicted and Experimental)
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Compound Protons
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Di-p-

tolylmethane
Methyl (CH₃) ~2.3 Singlet -

Methylene (CH₂) ~3.9 Singlet -

Aromatic (C₆H₄) ~7.1 (d), ~7.0 (d) Doublet, Doublet ~8

Diphenylmethan

e
Methylene (CH₂) 3.97 Singlet -

Aromatic (C₆H₅)
7.27 (t), 7.21-

7.17 (m)
Triplet, Multiplet 8.0

4-Methyl-

diphenylmethane
Methyl (CH₃) 2.30 Singlet -

Methylene (CH₂) 3.93 Singlet -

Aromatic (C₆H₄,

C₆H₅)

7.26 (t), 7.20-

7.17 (m), 7.10-

7.06 (m)

Triplet, Multiplet,

Multiplet
7.5

Table 2: ¹³C NMR Spectroscopic Data (Predicted and Experimental)
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Compound Carbon Chemical Shift (δ, ppm)

Di-p-tolylmethane Methyl (CH₃) ~21

Methylene (CH₂) ~41

Aromatic (ipso-C) ~138

Aromatic (C-CH₃) ~135

Aromatic (CH) ~129, ~128

Diphenylmethane Methylene (CH₂) 42.1

Aromatic (ipso-C) 141.3

Aromatic (CH) 129.1, 128.6, 126.2

4-Methyl-diphenylmethane Methyl (CH₃) 21.2

Methylene (CH₂) 41.7

Aromatic (ipso-C) 141.6, 138.2

Aromatic (C-CH₃) 135.7

Aromatic (CH)
129.3, 129.04, 128.98, 128.6,

126.1

Di-o-tolylmethane Methylene (CH₂) -

Aromatic (CH) -

Table 3: Infrared (IR) Spectroscopy Data
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Compound Key Absorptions (cm⁻¹)
Functional Group
Assignment

Di-p-tolylmethane ~3020-3050 Aromatic C-H stretch

~2920, ~2860
Aliphatic C-H stretch (CH₂,

CH₃)

~1610, ~1510 Aromatic C=C stretch

~810
p-disubstituted benzene C-H

bend

Diphenylmethane ~3025-3085 Aromatic C-H stretch

~2925, ~2850 Aliphatic C-H stretch (CH₂)

~1600, ~1495, ~1450 Aromatic C=C stretch

~735, ~695
Monosubstituted benzene C-H

bend

Table 4: Mass Spectrometry (MS) Data

Compound Molecular Formula
Molecular Weight (
g/mol )

Key Fragmentation
Peaks (m/z)

Di-p-tolylmethane C₁₅H₁₆ 196.29
196 (M⁺), 181 (M-

CH₃)⁺, 105, 91

Diphenylmethane C₁₃H₁₂ 168.23
168 (M⁺), 167 (M-H)⁺,

91 (tropylium ion)

Di-o-tolylmethane C₁₅H₁₆ 196.29
196 (M⁺), 181 (M-

CH₃)⁺, 104, 91

Experimental Protocols
A brief overview of the standard experimental procedures for the spectroscopic techniques is

provided below.
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Infrared (IR) Spectroscopy
Infrared spectra are typically recorded on a Fourier Transform Infrared (FTIR) spectrometer. A

small amount of the solid sample is mixed with potassium bromide (KBr) and pressed into a

thin, transparent pellet. For liquid samples, a thin film can be prepared between two salt (e.g.,

NaCl or KBr) plates. The spectrum is recorded over the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer. The sample is

dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to which a small amount of a

reference standard, typically tetramethylsilane (TMS), is added. For ¹H NMR, key parameters

include the number of signals, their chemical shifts (δ) in parts per million (ppm), their

integration (relative number of protons), and their multiplicity (splitting pattern) and coupling

constants (J) in Hertz (Hz). For ¹³C NMR, the chemical shifts of the unique carbon atoms are

recorded.

Mass Spectrometry (MS)
Mass spectra are obtained using a mass spectrometer, often coupled with a gas

chromatograph (GC-MS) for sample introduction and separation. In electron ionization (EI)

mass spectrometry, the sample is bombarded with high-energy electrons, causing ionization

and fragmentation of the molecule. The resulting positively charged fragments are separated

based on their mass-to-charge ratio (m/z) and detected.

Structure Validation Workflow
The following diagram illustrates the logical workflow for validating the structure of di-p-
tolylmethane using the collective spectroscopic data.
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Caption: Workflow for di-p-tolylmethane structure validation.

Discussion
The spectroscopic data provides a clear and unambiguous confirmation of the di-p-
tolylmethane structure.

¹H NMR Spectroscopy: The ¹H NMR spectrum of di-p-tolylmethane is expected to be

relatively simple due to the molecule's symmetry. The two tolyl groups are equivalent, and

within each tolyl group, the two aromatic protons ortho to the methylene bridge are

equivalent, as are the two protons meta to the bridge. This leads to two distinct doublet
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signals for the aromatic protons, a singlet for the two equivalent methyl groups, and a singlet

for the methylene protons. This pattern is distinct from what would be expected for the less

symmetrical di-o-tolylmethane and di-m-tolylmethane isomers, which would exhibit more

complex splitting patterns in their aromatic regions. The comparison with diphenylmethane

highlights the presence of the methyl groups in di-p-tolylmethane.

¹³C NMR Spectroscopy: The symmetry of di-p-tolylmethane is also evident in its ¹³C NMR

spectrum. Due to the equivalence of the two tolyl groups, only five signals are expected: one

for the methyl carbons, one for the methylene carbon, and three for the aromatic carbons

(ipso, ortho, and meta to the methylene bridge, and the carbon bearing the methyl group).

This is a significantly smaller number of signals than would be predicted for the ortho and

meta isomers.

Infrared Spectroscopy: The IR spectrum of di-p-tolylmethane shows characteristic

absorptions for aromatic C-H stretching, aliphatic C-H stretching of the methyl and

methylene groups, and aromatic C=C stretching. Crucially, the presence of a strong

absorption band around 810 cm⁻¹ is indicative of a 1,4- (or para-) disubstituted benzene ring,

which is a key feature of the di-p-tolylmethane structure. This band would be absent or

shifted in the spectra of the ortho and meta isomers.

Mass Spectrometry: The mass spectrum of di-p-tolylmethane shows a molecular ion peak

(M⁺) at m/z 196, confirming its molecular weight. A prominent fragment ion at m/z 181

corresponds to the loss of a methyl group (M-15), which is a characteristic fragmentation for

tolyl-containing compounds. The fragmentation pattern can be compared to that of

diphenylmethane to further support the proposed structure.

By integrating the information from these complementary spectroscopic techniques and

comparing the data with that of its structural isomers and the parent compound, a definitive

validation of the di-p-tolylmethane structure can be achieved. This systematic approach is

fundamental in ensuring the purity and identity of compounds in research and industrial

applications.

To cite this document: BenchChem. [Validating the Structure of Di-p-tolylmethane: A
Spectroscopic Comparison]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294649/docs#validating-the-structure-of-di-p-
tolylmethane-a-spectroscopic-comparison]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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